Pyrimidine-4-carbonitrile
Overview
Description
Pyrimidine-4-carbonitrile, also known as 4-Pyrimidinone, is an organic compound with the chemical formula C4H4N2. It is a colorless, crystalline solid that is soluble in water and other polar solvents. 4-Pyrimidinone is a versatile building block for organic synthesis, and is used in the production of pharmaceuticals, dyes, and other organic compounds. It has been studied extensively in recent years due to its potential applications in various fields of science, including medicine, chemistry, and biotechnology.
Scientific Research Applications
Antitumor and Antimicrobial Properties
Pyrimidine-4-carbonitrile and its analogues have demonstrated significant potential in antitumor and antimicrobial applications. For instance, certain thiopyrimidine analogues have shown high inhibitory activity against leukemia, and moderate activity against other cancer types. Additionally, these compounds displayed antibacterial and antifungal activities, with notable effectiveness against bacteria such as Staphylococcus aureus and Entrobacter aerogenes (Taher & Helwa, 2012). Similarly, pyrazolo[3,4-d]pyrimidine derivatives, synthesized through reactions involving pyrimidine-5-carbonitrile, have been evaluated for their antibacterial activity, demonstrating significant results (Rostamizadeh et al., 2013).
Synthesis and Characterization for Antimicrobial Activity
The synthesis of various pyrimidine carbonitrile derivatives and their characterization has been a significant area of study. These derivatives have been tested for in vitro antimicrobial activity against different bacterial and fungal strains, showing potential in inducing bacterial cell membrane rupture and disintegration (Bhat & Begum, 2021).
Novel Synthesis Approaches
Innovative methods for synthesizing pyrimidinecarbonitriles have been developed, including approaches using palladium-catalyzed cross-coupling reactions. These methods allow for the transformation of the cyano group into various functional groups, expanding the potential applications of pyrimidinecarbonitriles (Doláková et al., 2007).
Apoptotic Antiproliferative Agents
Some pyrimidine-5-carbonitrile derivatives have been studied for their role as potential apoptotic antiproliferative agents in cancer treatment. These compounds have shown to affect pathways like p53, which is crucial in cell cycle regulation and apoptosis, thereby presenting a promising avenue for cancer therapy (Al‐Mahmoudy et al., 2021).
Schiff Base Compounds with Antibacterial Properties
Schiff base compounds derived from pyrimidine nuclei have been explored for their antibacterial properties. These compounds, with azomethine groups, have shown effectiveness against bacterial strains like Staphylococcus aureus, indicating their potential in medicinal chemistry (Karati, 2022).
Mechanism of Action
Target of Action
Pyrimidine-4-carbonitrile, also known as 4-Cyanopyrimidine, is a derivative of pyrimidine, a heterocyclic aromatic organic compound. Pyrimidine derivatives have been found to exhibit anticancer activity by targeting various enzymes and proteins involved in cancer pathogenesis . .
Mode of Action
Pyrimidine derivatives are known to interact with their targets, leading to changes that can inhibit the growth of cancer cells . They can act as kinase inhibitors, leading to cell cycle arrest, activation of oncogenes, reduction of mitochondrial membrane potential, increase of reactive oxygen species (ROS), and induction of apoptosis .
Biochemical Pathways
Pyrimidine-4-carbonitrile, as a pyrimidine derivative, is likely to affect various biochemical pathways. Pyrimidine metabolism is conserved in all living organisms and is necessary to maintain cellular fundamental functions such as DNA and RNA biosynthesis . Dysfunction of pyrimidine metabolism is closely related to cancer progression . .
Pharmacokinetics
It’s worth noting that the lipophilicity of a compound can influence its pharmacokinetic properties, including its bioavailability .
Result of Action
Pyrimidine derivatives have been found to exhibit anticancer activity, potentially leading to cell cycle arrest and induction of apoptosis .
properties
IUPAC Name |
pyrimidine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3/c6-3-5-1-2-7-4-8-5/h1-2,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIEWSZYVEDTXGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CN=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50437943 |
Source
|
| Record name | Pyrimidine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
105.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrimidine-4-carbonitrile | |
CAS RN |
42839-04-3 |
Source
|
| Record name | Pyrimidine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | pyrimidine-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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